benzyl (2-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-oxo-2-[4-(triazol-1-yl)piperidin-1-yl]ethyl]carbamate
• InChI: InChI=1S/C17H21N5O3/c23-16(12-18-17(24)25-13-14-4-2-1-3-5-14)21-9-6-15(7-10-21)22-11-8-19-20-22/h1-5,8,11,15H,6-7,9-10,12-13H2,(H,18,24)
• InChI Key: GQFKFUSOOYLAJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)CNC(=O)OCC3=CC=CC=C3
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol

Description

1,2,3-Triazole is a five-member nitrogen-containing heterocyclic compound with diverse biological activities. A number of 1,2,3-triazole-containing FDA-approved drugs are available on the market, and many other pharmaceutically significant potential molecules are under clinical investigation.

Synthesis Analysis

A library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were designed, synthesized and screened for their in vitro cytotoxic activity. The synthesis of 1-(1-benzyl-1,2,3-triazol-4-yl)cyclohexanol was developed from 1-ethynylcyclohexanol and benzyl azide using phenylethynylcopper(I) catalyst and CH2Cl2 as a solvent at room temperature for 24 hours.

Molecular Structure Analysis

1,2,3-Triazole is an unsaturated, π-excessive, five-membered heterocycle with a 6π delocalized electron ring system which gives it an aromatic character. It is made up of three nitrogens and two carbons. All five atoms are sp2-hybridized.

Chemical Reactions Analysis

The potential of 1,2,3-triazoles as ‘linkers’ has been showcased through the synthesis and assessment of a new range of 1,2,3-triazole-based hybrids and conjugates. These innovative compounds are being explored as primary candidates for various biological applications.

Physical And Chemical Properties Analysis

1,2,3-Triazole is a potent nitrogen-bearing heterocyclic scaffold which has found wide applications. It is an unsaturated, π-excessive, five-membered heterocycle with a 6π delocalized electron ring system which gives it an aromatic character.

Scientific Research Applications

Anticancer Activity

• Cytotoxicity : A library of derivatives containing this compound was synthesized and screened for cytotoxic activity against several cancer cell lines, including BT-474, HeLa, MCF-7, NCI-H460, and HaCaT cells. .
• Apoptosis Induction : Detailed biological studies revealed that compound 10ec induced apoptosis in BT-474 cells. .
• Tubulin Polymerization Inhibition : Compound 10ec was evaluated for its tubulin polymerization inhibition. .

Antitumor Agents

• Novel benzothiazole, benzimidazole, and benzoxazole derivatives, including this compound, have been synthesized and evaluated for their potential antitumor activity. .

Drug Design and Development

• Computational studies have shown that sulfonyl piperazine-integrated triazole conjugates, including this compound, possess drug-like properties. .

Mechanism of Action

Target of Action

The primary target of this compound is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in cell division and is a common target for anticancer drugs .

Mode of Action

This compound interacts with its target by binding to the colchicine binding site of tubulin . This interaction inhibits tubulin polymerization, a process essential for the formation of the mitotic spindle during cell division . As a result, the compound can induce cell cycle arrest at the sub-G1 and G2/M phase .

Biochemical Pathways

The inhibition of tubulin polymerization disrupts the normal function of microtubules, affecting various cellular processes. This includes the segregation of chromosomes during cell division, intracellular transport, and the maintenance of cell shape . The disruption of these processes can lead to cell death, particularly in rapidly dividing cells such as cancer cells .

Result of Action

The compound’s action results in the induction of apoptosis, or programmed cell death, in certain cancer cell lines . In vitro studies have shown that the compound exhibits cytotoxic activity against BT-474, HeLa, MCF-7, NCI-H460, and HaCaT cells . The compound’s ability to induce apoptosis is evidenced by assays such as acridine orange/ethidium bromide (AO/EB), DAPI, and annexin V-FITC/propidium iodide staining .

Future Directions

Given the broad pharmacological applications of 1,2,3-triazoles, it is reasonable to anticipate that there will be an increase in demand for new triazole-containing drugs in the future. Their efficacy spans a broad spectrum, including roles as agents against cancer, microbes, tuberculosis, viruses, diabetes, malaria, leishmaniasis, and in neuroprotection.